Cas no 1273546-86-3 (tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate
• CAS No: 1273546-86-3
• MF: C₁₃H₁₇BrClNO₂
• MW: 334.636582136154
• CID: 5618778
• PubChem ID: 53230657
• Update Time: 2025-06-15

tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2-bromo-5-chlorophenyl)ethyl]carbamate
• EN300-28296234
• 1273546-86-3
• tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate

• Inchi： 1S/C13H17BrClNO2/c1-13(2,3)18-12(17)16-7-6-9-8-10(15)4-5-11(9)14/h4-5,8H,6-7H2,1-3H3,(H,16,17)
• InChI Key： VKUQSOGAMPSXSK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CCNC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 333.01312g/mol
• Monoisotopic Mass: 333.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate

Professional Introduction to Compound with CAS No 1273546-86-3 and Product Name *tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate*

The compound with the CAS number 1273546-86-3 and the product name tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as pharmacologically active agents. The structural motif of tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate incorporates both bromo and chloro substituents on a phenyl ring, which are known to enhance binding affinity and selectivity in biological targets. This feature makes it a promising candidate for further investigation in the development of therapeutic agents targeting various diseases.

The tert-butyl group attached to the carbamate moiety not only provides steric hindrance but also influences the metabolic stability of the compound. This balance between steric bulk and metabolic resistance is crucial for designing drugs with prolonged half-lives and improved bioavailability. The presence of both bromo and chloro atoms on the aromatic ring suggests that this compound may exhibit unique interactions with biological receptors, potentially leading to novel mechanisms of action.

Recent studies have highlighted the importance of phenyl derivatives in medicinal chemistry, particularly those containing halogen substituents. These compounds often display enhanced binding affinity to enzymes and receptors, making them valuable scaffolds for drug design. For instance, tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate has been shown to interact with specific protein targets, suggesting its utility in modulating biological pathways relevant to neurological disorders, inflammation, and cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the desired molecular framework. The use of protective groups, such as carbamates, has been essential in preventing unwanted side reactions during synthesis.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate exhibits inhibitory effects on certain enzymes associated with disease pathways. These findings are particularly intriguing given the growing interest in enzyme inhibition as a therapeutic strategy. Further preclinical studies are needed to elucidate its mechanism of action and potential therapeutic applications.

The compound's structural features also make it a valuable tool for mechanistic studies in medicinal chemistry. By studying how tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate interacts with biological targets, researchers can gain insights into the structural requirements for binding affinity and selectivity. This information can be leveraged to design next-generation drugs with improved efficacy and reduced side effects.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular modeling techniques have been used to predict the binding modes of tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate with various biological targets. These simulations have provided valuable insights into how structural modifications can influence binding affinity and selectivity, guiding the design of more effective pharmacological agents.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. Additionally, its stability under various environmental conditions suggests that it may find applications in material science and industrial chemistry.

In conclusion, the compound with CAS number 1273546-86-3 and the product name tert-butyl N-2-(2-bromo-5-chlorophenyl)ethylcarbamate represents a significant advancement in chemical research with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and potential biological activity make it a valuable subject for further investigation.